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Compound of Interest

Compound Name: 3,5-Difluorobenzaldehyde

Cat. No.: B1330607

Introduction

3,5-Difluorobenzaldehyde is a fluorinated aromatic aldehyde that serves as a crucial building
block in the synthesis of a wide range of fine chemicals, agrochemicals, and pharmaceutical
intermediates.[1] Its unique electronic properties, imparted by the two fluorine atoms in the
meta positions, make it a valuable synthon for medicinal chemists and materials scientists. This
technical guide provides an in-depth overview of its chemical and physical properties, safety
and handling information, a detailed experimental protocol for its synthesis, and its applications
in drug discovery and development.

Chemical and Physical Properties

The fundamental properties of 3,5-Difluorobenzaldehyde are summarized in the table below.
These characteristics are essential for its handling, storage, and application in various chemical

reactions.
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Property Value

CAS Number 32085-88-4[2]
Molecular Formula C7HaF20]2]
Molecular Weight 142.10 g/mol [2]
Appearance Light green liquid[3]
Density 1.296 g/mL at 20 °C

Refractive Index

n20/D 1.493

Flash Point 56 °C (132.8 °F) - closed cup[3]
Boiling Point 61-63 °C[1]
Melting Point 17 °C[1]

Safety and Handling

Proper handling of 3,5-Difluorobenzaldehyde is critical to ensure laboratory safety. It is a

flammable liquid and vapor and can cause skin and serious eye irritation.[2] The following

tables outline the GHS hazard classifications and precautionary measures.

GHS Hazard Statements

Code Statement

H226 Flammable liquid and vapor[2]
H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]
H335 May cause respiratory irritation[2]

GHS Precautionary Statements
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Code Statement

210 Keep away from heat, sparks, open flames, and
hot surfaces. — No smoking.[3]

P233 Keep container tightly closed.[3]
Ground/bond container and receiving

P240 _
equipment.[3]

P280 Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with

water/shower.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Experimental Protocols

Synthesis of 3,5-Difluorobenzaldehyde

A common and effective method for the synthesis of 3,5-Difluorobenzaldehyde involves the

Grignard reaction of 3,5-difluoro-1-bromobenzene followed by formylation with N,N-

dimethylformamide (DMF).[4]

Materials:

Magnesium turnings (28 g)

Tetrahydrofuran (THF) (60 ml + 800 ml)

3,5-difluoro-1-bromobenzene (200 g)

N,N-dimethylformamide (DMF) (91 g)

10% Hydrochloric acid (1000 ml)
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o Ethyl acetate (1000 ml)

» Saturated brine

e Anhydrous sodium sulfate

Procedure:

e Suspend 28 g of magnesium turnings in 60 ml of tetrahydrofuran (THF).

e Add a solution of 200 g of 3,5-difluoro-1-bromobenzene in 800 ml of THF dropwise at a rate
that maintains a gentle reflux.

» After the addition is complete, stir the mixture at room temperature for 1 hour.

e Add 91 g of N,N-dimethylformamide (DMF) dropwise to the reaction mixture.

o Continue stirring at room temperature for an additional hour.

e Quench the reaction by adding 1000 ml of 10% hydrochloric acid and stir for 1 hour.
o Extract the mixture with 1000 ml of ethyl acetate.

o Wash the organic layer twice with saturated brine.

e Dry the organic layer with anhydrous sodium sulfate.

» Evaporate the solvent to obtain 125 g of 3,5-difluorobenzaldehyde.[4]

Click to download full resolution via product page

Caption: Synthesis workflow for 3,5-Difluorobenzaldehyde.

Applications in Drug Discovery
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The incorporation of fluorine into drug candidates can significantly enhance their metabolic
stability, binding affinity, and bioavailability.[5][6] 3,5-Difluorobenzaldehyde, as a fluorinated
building block, is instrumental in the synthesis of novel pharmaceutical compounds. It is a
precursor for various heterocyclic compounds and other complex molecules that are scaffolds
for drugs targeting a range of diseases.

The general workflow for utilizing 3,5-Difluorobenzaldehyde in a drug discovery program is
outlined below.
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Caption: Generalized drug discovery workflow using 3,5-Difluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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